Cas no 118499-92-6 (Benzenecarboximidamide, 4,4'-[1,3-phenylenebis(methyleneoxy)]bis-)
118499-92-6 structure
Product Name:Benzenecarboximidamide, 4,4'-[1,3-phenylenebis(methyleneoxy)]bis-
CAS No:118499-92-6
MF:C22H23ClN4O2
MW:410.896623849869
CID:1207783
PubChem ID:24203365
Update Time:2025-04-20
Benzenecarboximidamide, 4,4'-[1,3-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide, 4,4'-[1,3-phenylenebis(methyleneoxy)]bis-
- 4,3-phenylenebis(methyleneoxy)] bisbenzenecarboximidamide, dihydrochloride salt
- BDBM50016525
- DTXSID20639811
- 4,4'-[1,3-Phenylenebis(methyleneoxy)]di(benzene-1-carboximidamide)--hydrogen chloride (1/1)
- NSC727667
- 118499-92-6
- NSC-727667
- CHEMBL3277920
-
- Inchi: 1S/C22H22N4O2.ClH/c23-21(24)17-4-8-19(9-5-17)27-13-15-2-1-3-16(12-15)14-28-20-10-6-18(7-11-20)22(25)26;/h1-12H,13-14H2,(H3,23,24)(H3,25,26);1H
- InChI Key: OHYCPCMYFBOJMX-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(C(=N)N)=CC=1)CC1C=CC=C(COC2C=CC(C(=N)N)=CC=2)C=1
Computed Properties
- Exact Mass: 374.17446
- Monoisotopic Mass: 410.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 467
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
Experimental Properties
- PSA: 118.2
Benzenecarboximidamide, 4,4'-[1,3-phenylenebis(methyleneoxy)]bis- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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